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Compound of Interest

Compound Name: Variabilin

Cat. No.: B611640

Variegin, isolated from the saliva of the tropical bont tick, Amblyomma variegatum, is a small
peptide (32 residues) that functions as a highly potent and specific inhibitor of thrombin, the
central serine protease in the coagulation cascade.[1][2] Its primary role during hematophagy is
to prevent the formation of a fibrin clot at the feeding site, thus maintaining blood fluidity.

Mechanism of Action

Variegin is a bivalent, tight-binding competitive inhibitor that interacts with thrombin at two
distinct sites.[1][3][4] This dual-binding mechanism is crucial for its high affinity and specificity.

» Active Site Binding: The region spanning residues 8-14 of Variegin binds directly to the
catalytic active site of thrombin, sterically blocking its proteolytic function.[1][2]

o Exosite-l Binding: The C-terminal region of Variegin (residues 15-32) binds to thrombin's
fibrinogen-recognition exosite (Exosite-1).[1][2] This interaction anchors the inhibitor to the
enzyme, significantly enhancing the affinity and potency of the active site blockade.

An interesting feature of Variegin is that it is cleaved by thrombin upon binding. However, unlike
many substrates, the resulting cleavage product remains a potent, noncompetitive inhibitor,
ensuring sustained anticoagulation at the feeding site.[3]

Quantitative Data: Inhibitory Potency
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The inhibitory activity of Variegin has been quantified using various assays, demonstrating its
superior potency compared to other direct thrombin inhibitors like bivalirudin.

. Assay
Inhibitor Form Parameter Value . Source
Condition
Natural Variegin ) )
Ki ~10.4 pM Amidolytic Assay  [2][5]
(glycosylated)
Natural Variegin ) )
ICso0 ~0.99 nM Amidolytic Assay  [5]
(glycosylated)
Synthetic ) )
o Amidolytic Assay
Variegin (s- Ki ~146.4 pM [1][6]
o (S2238)
variegin)
Synthetic ) )
o Amidolytic Assay
Variegin (s- ICs0 ~5.40 nM [5]
o (S2238)
variegin)

Signaling Pathway Visualization

The following diagram illustrates the final common pathway of the coagulation cascade and the
specific point of inhibition by Variegin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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